Triphenyltin fluoride

• CAS: 379-52-2

Core Science & Biosynthesis

Triphenyltin fluoride molecular weight and formula

An In-Depth Technical Guide to Triphenyltin Fluoride: Physicochemical Properties, Synthesis, and Analysis

Prepared by: A Senior Application Scientist

Executive Summary

Triphenyltin fluoride (TPTF), an organotin compound with the chemical formula (C₆H₅)₃SnF, occupies a unique position in chemical science.[1] Historically significant for its potent biocidal properties, it has seen widespread application as a fungicide and antifouling agent.[2][3][4] However, growing awareness of its environmental persistence and toxicity has led to stringent regulatory controls, curtailing its agricultural and industrial use.[3][4] Concurrently, its specific biochemical interactions, particularly its role as an inhibitor of enzymatic pathways, have rendered it a valuable, albeit hazardous, tool for researchers in biochemistry and drug development.[2] This guide provides a comprehensive technical overview of triphenyltin fluoride, detailing its core physicochemical properties, a validated synthesis protocol, a robust analytical characterization workflow, and an exploration of its contemporary research applications. The objective is to equip researchers, scientists, and drug development professionals with the foundational knowledge required to handle, analyze, and utilize this compound safely and effectively.

Core Physicochemical and Structural Properties

Understanding the fundamental properties of triphenyltin fluoride is paramount for its application and safe handling. Unlike many simple molecules, its solid-state structure is not composed of discrete monomers but rather a polymeric chain, a crucial detail influencing its physical properties like its high melting point and low solubility.[2]

Key Identifiers and Properties

The essential quantitative data for TPTF are summarized below. These values are foundational for any experimental design, from calculating molar equivalents in a reaction to preparing solutions for bioassays.

Property	Value	Source(s)
Chemical Formula	C₁₈H₁₅FSn	[1][5][6]
Molecular Weight	369.0 g/mol	[5][6]
CAS Number	379-52-2	[1][5]
IUPAC Name	fluoro(triphenyl)stannane	[5][6]
Common Synonyms	Fentin fluoride, Fluorotriphenylstannane	[5][6]
Melting Point	~281 °C	[7]
Appearance	Colorless to white crystalline solid	[4]

Molecular and Solid-State Structure

The causality behind TPTF's high thermal stability lies in its unique structure. In the solid state, single-crystal X-ray diffraction has revealed that the tin atom is five-coordinate, adopting a trigonal bipyramidal geometry.[2] This is achieved through the formation of bridging fluoride atoms that link the (C₆H₅)₃Sn units into an extended polymer chain. This polymeric nature is a key differentiator from other triphenyltin halides like the chloride or bromide analogues.

Caption: Trigonal bipyramidal coordination of Triphenyltin Fluoride.

Synthesis Protocol and Safety Imperatives

Synthesis via Halide Exchange

The most direct and reliable method for synthesizing TPTF is through a halide exchange reaction, a cornerstone of organometallic chemistry.[2] The causality for this reaction's efficacy is thermodynamic: the formation of the highly stable and insoluble TPTF lattice drives the reaction to completion.

This protocol is self-validating; the formation of a dense white precipitate is the primary indicator of a successful reaction.

Experimental Protocol: Synthesis of Triphenyltin Fluoride

• Reactant Preparation: In a 250 mL flask, dissolve 10.0 g of triphenyltin chloride ( (C₆H₅)₃SnCl ) in 100 mL of hot ethanol. In a separate beaker, prepare a solution of 5.0 g of potassium fluoride (KF) in 50 mL of distilled water.

• Reaction Execution: While stirring the hot ethanolic solution of triphenyltin chloride, slowly add the aqueous potassium fluoride solution. A voluminous white precipitate of triphenyltin fluoride will form immediately.

• Digestion: Continue to stir the mixture and heat gently for an additional 30 minutes to ensure complete reaction and to improve the filterability of the precipitate.

• Isolation: Allow the mixture to cool to room temperature. Collect the white solid by vacuum filtration using a Büchner funnel.

• Washing: Wash the precipitate on the filter paper three times with distilled water to remove potassium chloride and any unreacted KF. Follow with a final wash with cold ethanol to remove residual water and any unreacted triphenyltin chloride.

• Drying: Dry the product in a vacuum oven at 60-80°C to a constant weight. The final product should be a fine, white crystalline powder.

Caption: Workflow for the synthesis of Triphenyltin Fluoride.

Critical Safety and Handling

Triphenyltin fluoride is classified as acutely toxic and an environmental hazard.[5] All manipulations must be conducted with appropriate engineering controls and personal protective equipment (PPE).

• GHS Hazard Statements: H301 (Toxic if swallowed), H311 (Toxic in contact with skin), H331 (Toxic if inhaled), H410 (Very toxic to aquatic life with long lasting effects).[5][7]

• Handling: Always handle in a certified chemical fume hood. Use nitrile gloves, a lab coat, and sealed safety goggles. Avoid generating dust.

• Disposal: All waste, including contaminated glassware and filter paper, must be disposed of as hazardous chemical waste according to institutional and national guidelines.

Analytical Characterization Workflow

A multi-technique approach is required for the unambiguous identification and quality control of synthesized TPTF. Each technique provides a unique piece of the structural puzzle, creating a self-validating analytical system.

• Mass Spectrometry (MS): This is the primary technique for confirming the molecular weight. Electron impact (EI) or electrospray ionization (ESI) can be used. The goal is to observe the isotopic pattern characteristic of tin and confirm the mass of the molecular ion or key fragments.[2]

• Infrared (IR) Spectroscopy: IR analysis is used to confirm the presence of key functional groups. The characteristic Sn-C and Sn-F bonds, as well as the phenyl group absorptions, provide a molecular fingerprint.[5]

• ¹¹⁹Sn Mössbauer Spectroscopy: This technique is uniquely powerful for probing the coordination environment of the tin atom. For TPTF, a large quadrupole splitting value (> 3.0 mm s⁻¹) is indicative of the five-coordinate, trigonal bipyramidal geometry, distinguishing it from four-coordinate tetrahedral structures.[2]

• Gas Chromatography (GC): While TPTF itself is not volatile enough for direct GC analysis, GC is the standard for quantifying triphenyltin compounds in environmental or biological matrices.[8] This requires a derivatization step (e.g., ethylation or propylation) to create a more volatile analogue that can be analyzed by GC coupled with a flame photometric detector (FPD) or a mass spectrometer (MS).[9]

Caption: Integrated workflow for analytical characterization.

Applications in Biochemical Research

While its use as a pesticide is now largely historical, the specific biological activity of TPTF makes it a valuable tool for probing cellular signaling pathways. Its most well-documented research application is as a specific inhibitor of platelet aggregation.[2]

• Mechanism of Action: Research has shown that TPTF specifically inhibits collagen-induced platelet aggregation and ATP secretion.[2] The causality is attributed to the inhibition of arachidonic acid mobilization from membrane phospholipids. This strongly suggests that TPTF acts as an inhibitor of phospholipase A2, a critical enzyme in the inflammatory and coagulation cascades.[2]

• Utility in Drug Development: For researchers studying thrombosis, inflammation, and related signaling pathways, TPTF serves as a positive control or a mechanistic probe. By selectively blocking a key upstream event (phospholipase A2 activity), scientists can dissect the downstream consequences and identify potential nodes for therapeutic intervention. Its use demands careful handling due to cytotoxicity, but its specificity provides clarity that broader-acting inhibitors cannot.

Conclusion

Triphenyltin fluoride is a compound of significant scientific interest, defined by its robust polymeric structure and potent biological activity. Its molecular formula of C₁₈H₁₅FSn and molecular weight of approximately 369.0 g/mol are the starting points for its study.[1][5][6] While its legacy as a pesticide is marred by environmental toxicity, its utility has been repurposed in the controlled environment of the research laboratory. For scientists and drug development professionals, TPTF serves as a specialized chemical tool for dissecting complex biochemical pathways. A thorough understanding of its synthesis, safe handling protocols, and comprehensive analytical characterization is not merely best practice—it is an absolute requirement for leveraging its scientific potential while mitigating its inherent risks.

References

• PubChem. (n.d.). Triphenyltin fluoride. National Center for Biotechnology Information. [Link]

• PubChemLite. (n.d.). Triphenyltin fluoride (C18H15FSn). Retrieved from PubChemLite. [Link]

• PubChem. (n.d.). Triphenyltin Chloride. National Center for Biotechnology Information. [Link]

• Glidewell, C., & Liles, D. C. (1983). Crystal structure of triphenyltin fluoride. Journal of the Chemical Society, Dalton Transactions, (1), 93-95. [Link]

• Swedish Environmental Protection Agency. (n.d.). Triphenyltin. Retrieved from Swedish Environmental Protection Agency. [Link]

• Grokipedia. (n.d.). Triphenyltin compounds. Retrieved from Grokipedia. [Link]

• Grandjean, P. (2019). Toxicity of fluoride: critical evaluation of evidence for human developmental neurotoxicity in epidemiological studies, animal experiments and in vitro analyses. Environmental Health, 18(1), 1-15. [Link]

• Okoro, H. K., Fatoki, O. S., Ximba, B. J., Adekola, F. A., & Snyman, R. G. (2012). Development of an Analytical Method for Determining Tributyltin and Triphenyltin in Seawater, Sediment, and Mussel Samples Using GC-FPD and GC-MS–TOF. Polish Journal of Environmental Studies, 21(6). [Link]

• Wikipedia. (n.d.). Fluoride toxicity. Retrieved from Wikipedia. [Link]

• Agilent. (2023). SPADNS Colorimetric Method to Quantify Fluorides in Water. Agilent Technologies, Inc. [Link]

• Allen, N., & Furman, N. H. (1932). DETERMINATION OF FLUORINE BY PRECIPITATION AS TRIPHENYLTIN FLUORIDE. Journal of the American Chemical Society, 54(12), 4625-4631. [Link]

• MDPI. (2022). The Safety of Fluoride Compounds and Their Effect on the Human Body—A Narrative Review. International Journal of Environmental Research and Public Health, 19(13), 7959. [Link]

• ATSDR. (2003). Analytical Methods. Agency for Toxic Substances and Disease Registry. [Link]

• Medical News Today. (2023). Fluoride: Risks, uses, and side effects. Retrieved from Medical News Today. [Link]

• Organic Syntheses. (n.d.). PALLADIUM-CATALYZED COUPLING OF ACID CHLORIDES WITH ORGANOTIN REAGENTS. Retrieved from Organic Syntheses. [Link]

Sources

• 1. strem.com [strem.com]
• 2. Triphenyltin Fluoride|CAS 379-52-2|RUO [benchchem.com]
• 3. Triphenyltin [utslappisiffror.naturvardsverket.se]
• 4. grokipedia.com [grokipedia.com]
• 5. Triphenyltin fluoride | C18H15FSn | CID 9786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]
• 7. TRIPHENYLTIN FLUORIDE | 379-52-2 [amp.chemicalbook.com]
• 8. pjoes.com [pjoes.com]
• 9. Triphenyltin Chloride | C18H15ClSn | CID 12540 - PubChem [pubchem.ncbi.nlm.nih.gov]

Early research on triphenyltin compounds as biocides

An In-depth Technical Guide to the Early Research of Triphenyltin Compounds as Biocides

Introduction: The Dawn of Organotin Biocides

The field of organometallic chemistry, which began with Edward Frankland's synthesis of diethyltin diiodide in 1849, rapidly evolved throughout the 20th century.[1][2] While early research focused on the fundamental synthesis and properties of these novel compounds, a paradigm shift occurred in the 1950s, largely driven by the pioneering work of van der Kerk and his colleagues.[1][3] Their investigations unveiled the potent biological activity of specific organotin structures, catapulting these compounds from laboratory curiosities to industrial powerhouses.

Among the various classes of organotins, the tri-organotin compounds (R₃SnX) emerged as exceptionally potent biocides. This guide focuses specifically on the early research and development of triphenyltin (TPT) compounds, such as triphenyltin hydroxide (TPTH) and triphenyltin acetate (TPTA), which were introduced in the 1960s.[1][4] We will explore the foundational synthesis techniques, the biochemical mechanisms underpinning their toxicity, their primary applications as agricultural and industrial biocides, and the early toxicological insights that would ultimately define their legacy. This document serves as a technical primer for researchers and scientists, offering a field-proven perspective on the causality behind the experimental choices and methodologies of the era.

Foundational Synthesis of Triphenyltin Compounds

The commercial viability of triphenyltin compounds hinged on scalable and efficient synthesis routes. Early industrial-scale production primarily relied on a two-stage process involving an initial alkylation/arylation followed by a redistribution reaction.[1][3]

The Grignard-Kocheshkov Pathway

The most common approach involved the use of Grignard reagents. This method begins with the reaction of a phenyl halide (e.g., bromobenzene) with magnesium to form phenylmagnesium bromide. This highly reactive Grignard reagent is then used to arylate tin tetrachloride (SnCl₄) to produce tetraphenyltin (Ph₄Sn).[1][3]

The subsequent, crucial step is the Kocheshkov redistribution reaction . In this process, the newly synthesized tetraphenyltin is heated with a precise stoichiometric amount of tin tetrachloride. This reaction causes a redistribution of the phenyl and chloride ligands around the tin centers, yielding the desired triphenyltin chloride (Ph₃SnCl).[3]

Fig 1: The Grignard-Kocheshkov synthesis pathway for Triphenyltin Chloride.

From triphenyltin chloride, other derivatives like triphenyltin hydroxide (TPTH) and triphenyltin acetate (TPTA) could be readily synthesized through simple nucleophilic substitution reactions. For example, reacting Ph₃SnCl with sodium hydroxide would yield TPTH.[1]

Mechanism of Biocidal Action: Disrupting the Cellular Powerhouse

The remarkable biocidal efficacy of triphenyltin compounds stems from their ability to disrupt the most fundamental of cellular processes: energy production. The primary molecular target is the F₁F₀-ATP synthase enzyme complex located in the inner mitochondrial membrane (or cell membrane in bacteria).[5]

TPT compounds act as potent inhibitors of oxidative phosphorylation.[5] They bind to a component of the ATP synthase complex, effectively blocking the flow of protons through the F₀ subunit. This disruption collapses the proton motive force that is essential for converting ADP to ATP. Without an adequate supply of ATP, the cell is deprived of its energy currency, leading to a swift cessation of vital metabolic functions and, ultimately, cell death.

Fig 2: Mechanism of triphenyltin inhibition of mitochondrial ATP synthase.

Early Biocidal Applications and Efficacy

Beginning in the 1960s, triphenyltin compounds were commercialized for a wide range of biocidal applications, primarily as fungicides, molluscicides, and antifouling agents.[4][6]

Compound	Application Area	Target Organisms/Diseases	Key Crops/Uses
Triphenyltin Hydroxide (TPTH)	Agriculture	Fungi (e.g., Phytophthora infestans, Cercospora beticola)	Potatoes (Early/Late Blight), Sugar Beets (Leaf Spot), Pecans
Insects (Antifeedant)	Colorado Potato Beetle
Triphenyltin Acetate (TPTA)	Agriculture	Fungi, Molluscs, Algae	Rice, Potatoes, Sugar Beets, Hops, Celery
Industrial	Biofouling Organisms	Antifouling Paints for Ship Hulls
Triphenyltin Chloride (TPTCl)	Industrial	Biofouling Organisms	Intermediate in synthesis; Biocide in paints

Table 1: Summary of Primary Applications for Key Triphenyltin Compounds.[4][5][6][7]

Experimental Protocol: Fungicidal Spore Germination Assay

The evaluation of a novel fungicide during this era relied on robust, reproducible in-vitro assays. The causality behind choosing a spore germination assay is its direct assessment of the compound's ability to halt the fungal life cycle at its earliest stage.

Objective: To determine the concentration of Triphenyltin Acetate (TPTA) required to inhibit the germination of fungal spores (e.g., Cercospora beticola).

Methodology:

• Spore Suspension Preparation:

  • Fungal cultures are grown on a suitable medium (e.g., Potato Dextrose Agar) until sporulation is abundant.

  • Spores are harvested by gently scraping the culture surface with a sterile loop into a solution of sterile distilled water containing a wetting agent (e.g., Tween 20) to prevent clumping.

  • The suspension is filtered through sterile cheesecloth to remove mycelial fragments.

  • Spore concentration is determined using a hemocytometer and adjusted to a standard concentration (e.g., 1 x 10⁶ spores/mL).

• Test Compound Preparation:

  • A stock solution of TPTA is prepared in a suitable solvent (e.g., acetone).

  • A series of dilutions are prepared in sterile distilled water to achieve the desired final test concentrations (e.g., 0.01, 0.1, 1, 10 ppm). A solvent-only control is also prepared.

• Incubation:

  • Aliquots (e.g., 100 µL) of the spore suspension are added to the wells of a microtiter plate or to glass slides.

  • An equal volume of each TPTA dilution (or control) is added to the respective wells.

  • The plates/slides are incubated in a humid chamber at a temperature optimal for the fungus (e.g., 25°C) for 18-24 hours.

• Assessment:

  • After incubation, a drop of lactophenol cotton blue stain is added to stop further germination and aid visualization.

  • Using a light microscope, at least 100 spores per replicate are observed. A spore is considered germinated if the germ tube is at least half the length of the spore.

  • The percentage of germination inhibition is calculated relative to the control.

• Data Analysis:

  • The inhibition data is plotted against the logarithm of the TPTA concentration to determine the EC₅₀ (the concentration that causes 50% inhibition of germination).

Fig 3: Experimental workflow for a fungicidal spore germination assay.

Early Toxicological Profile and Environmental Concerns

Even during the early stages of their use, the high biological activity of triphenyltin compounds raised toxicological questions. Mammalian studies indicated that TPT compounds are moderately acutely toxic when ingested.[6] They were found to be absorbed through both oral and dermal routes, with accumulation primarily observed in the liver and kidneys, and metabolism occurring via de-phenylation to di- and monophenyltin species.[6]

Later research would uncover a more concerning profile, revealing TPT's role as an endocrine disruptor with the potential to cause reproductive and developmental toxicity in mammals.[8] Studies in mice showed that TPTH could induce embryolethality and developmental malformations like cleft palate at doses that were not severely toxic to the mother.[9]

The most immediate and dramatic toxicological impact, however, was observed in the aquatic environment. The extensive use of TPT in antifouling paints led to its release into marine ecosystems, where its high toxicity to non-target aquatic organisms, particularly molluscs, had devastating effects on oyster farming industries.[4][6] This acute environmental toxicity, combined with their persistence in sediments, was a primary driver for the eventual international restrictions on their use.[4]

Analytical Methodologies in Early Research

The quantification of triphenyltin residues in environmental and biological samples was a significant analytical challenge. While modern methods rely on sophisticated techniques like high-performance liquid chromatography with tandem mass spectrometry (HPLC-MS/MS), early research laid the groundwork with a multi-step process.[10]

The general analytical workflow consisted of four main stages:[11]

• Extraction: The first step was to isolate the organotin compounds from the sample matrix (e.g., soil, water, tissue). This was typically achieved using organic solvents. For complex matrices, a clean-up step using silica gel or alumina columns was necessary to remove interfering substances.

• Derivatization: To make the TPT compounds suitable for analysis by gas chromatography (GC), they needed to be converted into more volatile forms. This was often done by forming hydride derivatives using sodium borohydride or by alkylation (e.g., ethylation) using reagents like sodium tetraethylborate.[11][12]

• Separation: Gas chromatography was the preferred technique for separating the derivatized organotin compounds from other components in the extract due to its high resolution.[11]

• Detection and Quantification: Early detection methods included flame photometric detectors. Later, more sensitive and specific techniques like atomic absorption spectroscopy (AAS) and mass spectrometry (MS) were coupled with GC to provide definitive identification and quantification.[11]

Conclusion and Legacy

The early research into triphenyltin compounds represents a pivotal chapter in the history of chemical biocides. Driven by the need for effective control of fungi, molluscs, and biofouling, scientists developed potent molecules that demonstrated remarkable efficacy in a variety of applications. The elucidation of their mechanism of action—the inhibition of mitochondrial ATP synthase—was a significant achievement in biochemical toxicology.

However, the very potency that made TPT compounds successful was also the source of their downfall. The early toxicological studies, particularly those highlighting their devastating impact on non-target aquatic organisms, served as a critical early warning. This legacy underscores a fundamental principle in the development of bioactive compounds: a holistic understanding, encompassing not only efficacy but also environmental fate and off-target toxicity, is paramount. The story of triphenyltin biocides is a powerful case study for modern researchers, emphasizing the enduring need for rigorous, proactive toxicological assessment in the development of new chemical technologies.

References

• A Review of Organotin Compounds: Chemistry and Applications - Lupine Publishers. (2018-07-17). vertexaisearch.cloud.google.com.
• Triphenyltin Compounds (CICADS) - INCHEM. (1999). inchem.org.
• Al-Nahrain Journal of Science Chemistry of Some Organotin Compounds. (2021-09-30). Al-Nahrain Journal of Science.
• Triphenyltin hydroxide Fungicide | Minnesota Department of Agriculture. mda.
• Organo-tin compounds - DCCEEW. (2022-06-30). dcceew.gov.au.
• Triphenyltin as a potential human endocrine disruptor - PubMed. pubmed.ncbi.nlm.nih.gov.
• Triphenyltin. miljostatus.
• (PDF) Review of organotin compounds: chemistry and applications - ResearchGate. (2023-09-19).
• In vitro effects of triphenyltin acetate (TPTA)
• Effective methods for the determination of triphenyltin residues in surface water and soil samples by high-performance liquid chromatography with tandem mass spectrometry - RSC Publishing. pubs.rsc.org.
• Developmental toxicity of triphenyltin hydroxide in mice - PubMed. pubmed.ncbi.nlm.nih.gov.
• Organotin chemistry - Wikipedia. en.wikipedia.org.
• Development toxicity of triphenyltin hydroxide in mice | Request PDF - ResearchGate. (2025-08-05).
• Effective methods for the determination of triphenyltin residues in surface water and soil samples by high-performance liquid chromatography with tandem mass spectrometry | Request PDF - ResearchGate.
• Effective methods for the determination of triphenyltin residues in surface water and soil samples by high-performance liquid chromatography with tandem mass spectrometry - RSC Publishing. (2020-04-14). pubs.rsc.org.
• ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds - NCBI - NIH. ncbi.nlm.nih.gov.
• (PDF) Examination of Analytical Method for Triphenyltin (TPT) and Tributyltin (TBT) to Revise the Official Methods Based on "Act on the Control of Household Products Containing Harmful Substances" - ResearchGate. (2025-07-25).
• Triphenyltin hydroxide | C18H16OSn | CID 9907219 - PubChem - NIH. pubchem.ncbi.nlm.nih.gov.

Sources

• 1. lupinepublishers.com [lupinepublishers.com]
• 2. Organotin chemistry - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Triphenyltin [utslappisiffror.naturvardsverket.se]
• 5. Triphenyltin hydroxide Fungicide | Minnesota Department of Agriculture [mda.state.mn.us]
• 6. Triphenyltin Compounds (CICADS) [inchem.org]
• 7. Organo-tin compounds - DCCEEW [dcceew.gov.au]
• 8. Triphenyltin as a potential human endocrine disruptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Developmental toxicity of triphenyltin hydroxide in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. ANALYTICAL METHODS - Toxicological Profile for Tin and Tin Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Mechanism of Action for Triphenyltin Fluoride Fungicide

This guide provides a comprehensive technical overview of the fungicidal mechanism of triphenyltin fluoride. Designed for researchers, scientists, and professionals in drug development, this document synthesizes current knowledge, explains the causality behind experimental approaches, and offers detailed protocols for mechanistic investigation.

Introduction to Triphenyltin Fluoride

Triphenyltin compounds, a class of organotin molecules, have historically been utilized for their potent biocidal properties.[1][2] Triphenyltin fluoride ((C₆H₅)₃SnF) belongs to this family and functions as a non-systemic, protective fungicide.[2] While specific research on the fluoride variant is less abundant than on its hydroxide or chloride counterparts, the fungicidal activity is primarily attributed to the triphenyltin cation, (C₆H₅)₃Sn⁺. Therefore, the core mechanism of action is considered consistent across these compounds.

These compounds are characterized by a central tin atom bonded to three phenyl groups and an anionic ligand.[1] Their lipophilic nature facilitates interaction with and passage through cellular membranes, a key aspect of their biological activity.[1][2]

Core Mechanism of Action: Inhibition of Oxidative Phosphorylation

The primary fungicidal action of triphenyltin compounds is the disruption of cellular respiration through the inhibition of oxidative phosphorylation.[3] This targeted action places them in the Fungicide Resistance Action Committee (FRAC) code 30.[3] The key molecular target is the F1Fo ATP synthase, a multi-subunit enzyme complex located in the inner mitochondrial membrane responsible for the synthesis of adenosine triphosphate (ATP), the cell's main energy currency.[3][4][5]

Molecular Interaction with F1Fo ATP Synthase

Triphenyltin compounds specifically target the F0 subunit of the ATP synthase complex.[4][5][6] The F0 subunit forms a transmembrane proton channel that allows the passage of protons (or in some organisms, sodium ions) down their electrochemical gradient.[4][5] This ion flow drives the rotation of a component of the enzyme, which in turn powers the catalytic F1 subunit to synthesize ATP.[5]

Triphenyltin interferes with this process by binding within the ion channel of the F0 subunit.[4][6] This binding physically obstructs the channel, preventing the translocation of protons.[4][6] The inhibition is reversible and competitive with the ions that normally pass through the channel.[4] By halting the proton motive force that drives the enzyme, triphenyltin effectively shuts down ATP synthesis.[3][4]

The resulting depletion of cellular ATP has catastrophic consequences for the fungal cell, leading to the cessation of essential metabolic processes and ultimately, cell death.

Caption: Workflow for Measuring Cellular ATP Levels.

Cell Membrane Integrity Assay

Objective: To assess whether triphenyltin fluoride causes damage to the fungal cell membrane.

Methodology:

• Fungal Culture and Treatment: Prepare and treat fungal cells with triphenyltin fluoride as described above.

• Staining: Stain the cells with a fluorescent dye that can only enter cells with compromised membranes (e.g., propidium iodide). A counterstain that labels all cells (e.g., SYTO 9) can be used for normalization.

• Microscopy or Flow Cytometry: Visualize the stained cells using fluorescence microscopy or quantify the percentage of stained cells using flow cytometry.

• Data Analysis: An increase in the number of propidium iodide-positive cells in the treated samples compared to the control indicates a loss of membrane integrity.

Quantitative Data Summary

Parameter	Triphenyltin Compound	Organism	Typical Value	Reference
FRAC Code	Triphenyltin Hydroxide	Fungi	30	[3]
Molecular Target	F1Fo ATP Synthase	Fungi	-	[3][4][5]
Binding Site	F0 Subunit Ion Channel	Bacteria/Fungi	-	[4][6]
Effect	Inhibition of Oxidative Phosphorylation	Fungi	-	[3]

Conclusion and Future Perspectives

The fungicidal activity of triphenyltin fluoride is primarily driven by its potent and specific inhibition of the F1Fo ATP synthase, leading to a rapid depletion of cellular ATP and subsequent cell death. While secondary effects on cell membrane integrity may contribute to its overall efficacy, the disruption of cellular energy metabolism is the core mechanism.

Future research could focus on several key areas:

• Resistance Mechanisms: Investigating the molecular basis of resistance to triphenyltin fungicides, which could involve mutations in the ATP synthase gene.

• Structural Biology: Obtaining high-resolution crystal structures of the triphenyltin-ATP synthase complex to precisely define the binding interaction.

• Synergistic Interactions: Exploring the potential for synergistic effects when triphenyltin fluoride is combined with other fungicides that have different mechanisms of action.

Understanding the detailed mechanism of action of existing fungicides like triphenyltin fluoride is crucial for the development of new, more effective, and environmentally safer antifungal agents.

References

• Minnesota Department of Agriculture. (n.d.). Triphenyltin hydroxide Fungicide. Retrieved from [Link]

• Grokipedia. (n.d.). Triphenyltin compounds. Retrieved from [Link]

• MDPI. (2022). Effects and Mechanisms of Action of Preussin, a Marine Fungal Metabolite, against the Triple-Negative Breast Cancer Cell Line, MDA-MB-231, in 2D and 3D Cultures. Retrieved from [Link]

• Stoner, H. B. (1966). Toxicity of triphenyltin. British Journal of Industrial Medicine, 23(3), 222–229. Retrieved from [Link]

• Wikipedia. (n.d.). Triphenyltin hydroxide. Retrieved from [Link]

• Li, S., & Breaker, R. R. (2012). Fluoride enhances the activity of fungicides that destabilize cell membranes. Bioorganic & Medicinal Chemistry Letters, 22(9), 3317–3322. Retrieved from [Link]

• Pieper, S., & Weigmann, G. (2008). Effects of the fungicide triphenyltin hydroxide on soil fauna mediated litter decomposition. Applied Soil Ecology. Retrieved from [Link]

• Dacasto, M., et al. (2001). In vitro effects of triphenyltin acetate (TPTA) on mouse lymphocyte proliferation. Toxicology Letters, 124(1-3), 51-58. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Triphenyltin hydroxide. PubChem. Retrieved from [Link]

• INCHEM. (n.d.). Triphenyltin Compounds (CICADS). Retrieved from [Link]

• Khan, S., et al. (2023). An overview of ATP synthase, inhibitors, and their toxicity. Journal of Toxicology, 2023, 9951885. Retrieved from [Link]

• Li, S., & Breaker, R. R. (2012). Fluoride enhances the activity of fungicides that destabilize cell membranes. Bioorganic & Medicinal Chemistry Letters, 22(9), 3317–3322. Retrieved from [Link]

• ResearchGate. (n.d.). Model for the interaction of organotin compounds with F-ATP synthases. Retrieved from [Link]

• ResearchGate. (n.d.). Fluoride Enhances the Activity of Fungicides that Destabilize Cell Membranes. Retrieved from [Link]

• Hong, S., & Pedersen, P. L. (2008). ATP Synthase and the Actions of Inhibitors Utilized To Study Its Roles in Human Health, Disease, and Other Scientific Areas. Microbiology and Molecular Biology Reviews, 72(4), 590–641. Retrieved from [Link]

• Frontiers. (n.d.). Membrane-Interacting Antifungal Peptides. Retrieved from [Link]

• von Ballmoos, C., et al. (2004). The ion channel of F-ATP synthase is the target of toxic organotin compounds. Proceedings of the National Academy of Sciences, 101(31), 11239-11244. Retrieved from [Link]

• MDPI. (2022). Biochemical and Biotechnological Insights into Fungus-Plant Interactions for Enhanced Sustainable Agricultural and Industrial Processes. Retrieved from [Link]

• von Ballmoos, C., et al. (2004). The ion channel of F-ATP synthase is the target of toxic organotin compounds. Proceedings of the National Academy of Sciences, 101(31), 11239-11244. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Triphenyltin fluoride. PubChem. Retrieved from [Link]

Sources

• 1. grokipedia.com [grokipedia.com]
• 2. Triphenyltin Compounds (CICADS) [inchem.org]
• 3. Triphenyltin hydroxide Fungicide | Minnesota Department of Agriculture [mda.state.mn.us]
• 4. An overview of ATP synthase, inhibitors, and their toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The ion channel of F-ATP synthase is the target of toxic organotin compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes & Protocols: Triphenyltin Fluoride as a Fungicide in Agricultural Research

A Guide for Senior Researchers and Drug Development Professionals

Disclaimer: Triphenyltin fluoride is an organotin compound of extreme toxicity . Its use has been severely restricted or banned in many jurisdictions for agricultural applications due to significant environmental persistence, bioaccumulation, and adverse effects on non-target organisms and human health.[1][2] This document is intended exclusively for researchers, scientists, and professionals in controlled laboratory settings for toxicological studies, as a reference standard, or for investigating specific biochemical pathways. Under no circumstances should this compound be used in field applications. All protocols must be executed within a certified laboratory environment with strict adherence to all applicable safety regulations and waste disposal requirements.

Introduction and Scientific Context

Triphenyltin fluoride, also known as Fentin Fluoride (CAS 379-52-2), is an organometallic compound belonging to the triphenyltin (TPT) class.[1] Historically, TPT compounds were valued for their broad-spectrum biocidal properties and were used as agricultural fungicides to control diseases in crops like potatoes, sugar beets, and rice.[2] However, their high and non-specific toxicity, coupled with severe environmental concerns, has led to their discontinuation in modern agriculture.[2]

In a contemporary research context, triphenyltin fluoride serves as a critical tool for understanding specific mechanisms of fungitoxicity, studying the development of fungicide resistance, and as a potent reference compound in toxicological and environmental fate studies. Its well-defined mode of action makes it a valuable, albeit hazardous, positive control for assays investigating mitochondrial function.

Chemical and Physical Properties

The key physicochemical properties of triphenyltin fluoride are summarized below. Its very low water solubility and high octanol-water partition coefficient are indicative of its potential for bioaccumulation.[2]

Property	Value	Source
CAS Number	379-52-2	[1][3]
Molecular Formula	C₁₈H₁₅FSn	[1][4]
Molecular Weight	369.02 g/mol	[3][4]
Appearance	White crystalline powder	[3]
Melting Point	~281 °C	[3]
Water Solubility	Very low (Predicted: 1.11 g/L)	[5]
logP (Octanol-Water)	~2.03	[5]
Sensitivity	Moisture sensitive	[3]

Mechanism of Fungicidal Action

The fungicidal activity of triphenyltin compounds is not attributed to the anionic group (fluoride, in this case) but to the triphenyltin cation, (C₆H₅)₃Sn⁺.[6] The primary mode of action is the potent inhibition of oxidative phosphorylation in fungal mitochondria.

Causality of Action: Triphenyltin compounds act as inhibitors of the mitochondrial F₀F₁-ATP synthase.[7] Specifically, they bind to the F₀ subunit of this complex, which functions as a proton channel. This binding physically blocks the flow of protons across the inner mitochondrial membrane, thereby dissipating the proton-motive force required for ATP synthesis. The disruption of this crucial energy-producing pathway leads to a rapid depletion of cellular ATP, cessation of metabolic activity, and ultimately, fungal cell death.[7] This mechanism places it in the Fungicide Resistance Action Committee (FRAC) Group 30.[7]

Caption: Workflow for MIC determination via broth microdilution.

Step-by-Step Methodology:

• Prepare Fungal Inoculum: Grow the fungal strain on a suitable agar medium (e.g., Potato Dextrose Agar). Harvest spores/conidia and suspend them in sterile saline with 0.05% Tween 80. Adjust the suspension to the desired concentration (e.g., 1-5 x 10⁴ CFU/mL) using a hemocytometer or spectrophotometer.

• Prepare Microtiter Plate:

  • Add 100 µL of sterile fungal growth medium (e.g., RPMI-1640) to wells A2 through A12 of a 96-well plate.

  • Add 200 µL of medium to well A1 (this will be the Growth Control).

• Serial Dilution:

  • Create an intermediate dilution of the 10 mM TPTF stock solution in the growth medium.

  • Add 200 µL of this starting concentration of TPTF to well A2.

  • Perform a 2-fold serial dilution by transferring 100 µL from well A2 to A3, mix, then A3 to A4, and so on, up to well A11. Discard 100 µL from well A11. Well A12 will serve as the Sterility Control (no drug, no inoculum).

• Solvent Control: Add the highest concentration of DMSO used in the serial dilution to a separate well containing 100 µL of medium to ensure the solvent itself is not inhibitory.

• Inoculation: Add 100 µL of the prepared fungal inoculum to all wells except the Sterility Control (A12). This will bring the final volume in each well to 200 µL and halve the drug concentrations.

• Incubation: Seal the plate with a breathable membrane or lid and incubate at the optimal temperature for the fungus (e.g., 35°C for Aspergillus niger) for 48-72 hours.

• Reading Results: The MIC is defined as the lowest concentration of triphenyltin fluoride that completely inhibits visible fungal growth (i.e., the first clear well).

Data Analysis and Interpretation

The primary quantitative output from the in vitro assay is the MIC value. Results should be compiled and compared across different fungal species or strains.

Example Data: MIC of Triphenyltin Compounds

The following table presents example MIC values for triphenyltin compounds against common yam rot fungi, demonstrating their potent activity. [6]This illustrates the expected low-micromolar efficacy.

Compound	Aspergillus niger MIC (mM)	Aspergillus flavus MIC (mM)	Penicillium citrinum MIC (mM)
Triphenyltin Acetylsalicylate	0.041	0.082	0.041
Triphenyltin Chloride	0.052	0.104	0.104

Data adapted from Ehinmidu (2004) for illustrative purposes. [6]

Concluding Remarks

Triphenyltin fluoride is a highly effective fungicide with a well-characterized mechanism of action targeting mitochondrial ATP synthase. [7]While its historical agricultural use provides a rich dataset, its extreme toxicity and environmental persistence rightfully preclude any modern application in crop protection. [2]For the research scientist, it remains a potent, if hazardous, tool. Its utility lies in its application as a reference toxicant, a positive control for assays targeting mitochondrial respiration, and a chemical probe for studying the intricacies of fungal metabolism and the evolution of fungicide resistance. All research involving this compound must be guided by an uncompromising commitment to safety and environmental stewardship.

References

• PubChem. (n.d.). Triphenyltin fluoride. National Center for Biotechnology Information. Retrieved from [Link]

• Grokipedia. (n.d.). Triphenyltin compounds. Retrieved from [Link]

• ContaminantDB. (2016). Triphenyltin fluoride (CHEM017824). Retrieved from [Link]

• Minnesota Department of Agriculture. (n.d.). Triphenyltin hydroxide Fungicide. Retrieved from [Link]

• Journal of the Chemical Society, Dalton Transactions. (1998). Crystal structure of triphenyltin fluoride. Royal Society of Chemistry. Retrieved from [Link]

• European Chemicals Agency (ECHA). (n.d.). Fluoride - Substance Information. Retrieved from [Link]

• Regulations.gov. (2017). Fluoride Chemicals in Drinking Water: TSCA Section 21 Petition; Reasons for Agency Response. Retrieved from [Link]

• RFD-TV. (2025). EPA Clarifies Safety of Single-Fluorinated Pesticide Approvals. Retrieved from [Link]

• JD Supra. (2024). Federal Court Orders EPA to Regulate Fluoridation of Drinking Water under TSCA. Retrieved from [Link]

• Ehinmidu, J.O. (2004). Antifungal Activity of Some Synthesized Ditriphenyltin And Triphenyltin Carboxylates. ResearchGate. Retrieved from [Link]

• ADA News. (2024). Judge orders EPA to address impacts of fluoride in drinking water. Retrieved from [Link]

• ACS Infectious Diseases. (2025). Antifungal Structure–Activity Relationship Studies of Broad-Spectrum Phenothiazines. American Chemical Society. Retrieved from [Link]

Sources

• 1. Triphenyltin fluoride | C18H15FSn | CID 9786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. TRIPHENYLTIN FLUORIDE | 379-52-2 [chemicalbook.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. ContaminantDB: Triphenyltin fluoride [contaminantdb.ca]
• 6. researchgate.net [researchgate.net]
• 7. Triphenyltin hydroxide Fungicide | Minnesota Department of Agriculture [mda.state.mn.us]

Application Notes & Protocols: A Researcher's Guide to Evaluating the Anti-Proliferative Effects of Triphenyltin Derivatives

Introduction: The Therapeutic Potential of Triphenyltin Compounds

Organotin compounds, a class of organometallic chemicals, have garnered significant interest in oncology for their potent cytotoxic and anti-proliferative properties.[1][2] Among these, triphenyltin (TPT) derivatives are emerging as promising candidates for anticancer drug development, demonstrating efficacy against a range of cancer cell lines, including those resistant to conventional chemotherapeutics like cisplatin.[1][3]

This guide provides a comprehensive framework for researchers and drug development professionals to investigate the anti-proliferative effects of novel triphenyltin derivatives. We will delve into the core mechanisms of action, provide detailed, field-proven protocols for essential in vitro assays, and offer insights into data interpretation and the visualization of key signaling pathways. The methodologies described herein are designed to build a robust, self-validating data package for the preclinical evaluation of these compounds.

Core Principles: Unraveling the Mechanism of Action

The anti-proliferative activity of triphenyltin derivatives is not a result of a single action but a multifaceted attack on cancer cell physiology. Understanding these mechanisms is crucial for designing targeted experiments and interpreting results.

• Induction of Apoptosis: A primary mechanism is the induction of programmed cell death, or apoptosis. TPT compounds often trigger the intrinsic (mitochondrial) pathway.[4][5] This involves the perturbation of mitochondrial membrane potential and the modulation of the Bcl-2 family of proteins. Specifically, they tend to downregulate anti-apoptotic proteins like Bcl-2 while upregulating pro-apoptotic proteins such as Bax, leading to the release of cytochrome c and subsequent activation of the caspase cascade.[1][2][6]

• Cell Cycle Arrest: TPT derivatives can halt the progression of the cell cycle, preventing cancer cells from dividing.[7] By interfering with the complex machinery of cyclins and cyclin-dependent kinases, these compounds can cause cells to accumulate in specific phases of the cycle, often G2/M or G1, which ultimately leads to an apoptotic fate.[7][8]

• Nuclear Receptor Interaction: Several organotin compounds, including TPT, are known to function as ligands for nuclear receptors, particularly the Retinoid X Receptor (RXR).[6][9] By binding to RXR, these derivatives can modulate the expression of genes involved in cell proliferation, differentiation, and apoptosis, contributing to their overall anti-cancer effect.

• Generation of Reactive Oxygen Species (ROS): The induction of oxidative stress through the generation of ROS is another key cytotoxic mechanism. Elevated ROS levels can damage cellular components like DNA, proteins, and lipids, pushing the cell towards apoptosis.[6]

Experimental Design: A Strategic Workflow

A systematic approach is essential for characterizing the anti-proliferative profile of a new triphenyltin derivative. The following workflow provides a logical progression from broad screening to detailed mechanistic studies.

Caption: A strategic workflow for evaluating triphenyltin derivatives.

Detailed Protocols

Protocol 1: Assessing Cell Viability and Cytotoxicity (MTT Assay)

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method for assessing cell metabolic activity.[10] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals.[11] The amount of formazan produced is proportional to the number of viable cells, allowing for the quantification of cytotoxicity.[10][11]

Materials:

• Selected cancer cell line(s) (e.g., MCF-7, MDA-MB-231)

• Complete culture medium (e.g., DMEM with 10% FBS)

• Triphenyltin derivative stock solution (e.g., 10 mM in DMSO)

• MTT solution (5 mg/mL in sterile PBS)[11]

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• 96-well cell culture plates

• Microplate reader (absorbance at ~570 nm)

Step-by-Step Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well in 100 µL of medium). Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the triphenyltin derivative in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include "untreated" and "vehicle control" (medium with the highest concentration of DMSO used) wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.[12] Visually confirm the formation of purple formazan crystals in viable cells.

• Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[13] Gently pipette to ensure complete dissolution.

• Absorbance Reading: Read the absorbance on a microplate reader at a wavelength of 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot a dose-response curve and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 2: Quantifying Apoptosis (Annexin V/PI Staining)

Principle: In the early stages of apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14] Annexin V is a protein with a high affinity for PS and, when conjugated to a fluorophore (like FITC), can be used to identify early apoptotic cells. Propidium Iodide (PI) is a fluorescent nuclear stain that cannot cross the membrane of live or early apoptotic cells, but it can enter late apoptotic or necrotic cells where membrane integrity is compromised. Flow cytometry is then used to differentiate between live, early apoptotic, late apoptotic, and necrotic cell populations.

Materials:

• Cells treated with the triphenyltin derivative at the IC50 concentration.

• Annexin V-FITC/PI Apoptosis Detection Kit.

• Binding Buffer (provided in the kit).

• Flow Cytometer.

Step-by-Step Procedure:

• Cell Treatment: Seed cells in a 6-well plate and treat with the TPT derivative (and controls) for a predetermined time (e.g., 24 hours).

• Cell Harvesting: Collect both adherent and floating cells. For adherent cells, wash with PBS and detach using trypsin. Combine all cells and centrifuge at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of PI to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube. Analyze the samples by flow cytometry within one hour.

  • Live cells: Annexin V-negative, PI-negative.

  • Early apoptotic cells: Annexin V-positive, PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive, PI-positive.

Protocol 3: Analyzing Cell Cycle Distribution

Principle: The cell cycle consists of four distinct phases: G1, S, G2, and M.[15] The amount of DNA in a cell doubles during the S (synthesis) phase. Propidium Iodide (PI) is a stoichiometric DNA stain, meaning it binds to DNA in proportion to the amount of DNA present.[16] By staining fixed cells with PI and analyzing them with a flow cytometer, one can generate a DNA content histogram to determine the percentage of cells in the G0/G1, S, and G2/M phases.[16][17]

Materials:

• Cells treated with the TPT derivative.

• Cold 70% Ethanol.

• PBS.

• PI Staining Solution (containing PI and RNase A to prevent staining of double-stranded RNA).

Step-by-Step Procedure:

• Cell Treatment & Harvesting: Treat and harvest cells as described in Protocol 2 (Step 1 & 2).

• Fixation: Resuspend the cell pellet in 500 µL of cold PBS. While gently vortexing, add 4.5 mL of cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Washing: Centrifuge the fixed cells, discard the ethanol, and wash the pellet with PBS.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples using a flow cytometer. The resulting histogram will show peaks corresponding to cells in G0/G1 (2n DNA content) and G2/M (4n DNA content), with the S phase population in between.[16]

Data Presentation & Interpretation

Quantitative data should be summarized for clarity and easy comparison.

Table 1: Example IC50 Values of Triphenyltin (TPT) Derivatives against Human Breast Cancer Cell Lines.

Compound	MCF-7 IC50 (µM)	MDA-MB-231 IC50 (µM)	BT-474 IC50 (µM)
TPT Derivative A	0.150	0.210	0.095
TPT Derivative B	0.076	0.115	0.082
Cisplatin (Control)	8.5	12.3	9.8

Note: Data are hypothetical and for illustrative purposes. IC50 values for TPT derivatives are often in the sub-micromolar range, indicating high potency.[3][14]

Mechanistic Insights: Visualizing the Apoptotic Pathway

Triphenyltin derivatives commonly induce apoptosis via the mitochondrial pathway. This involves a cascade of events starting from cellular stress and culminating in the activation of executioner caspases.

Caption: TPT-induced mitochondrial apoptotic pathway.

Conclusion

Triphenyltin derivatives represent a potent class of anti-proliferative compounds with significant therapeutic potential. Their complex mechanism of action, involving the induction of apoptosis and cell cycle arrest, offers multiple avenues for therapeutic intervention. The protocols and workflow detailed in this guide provide a robust framework for the systematic evaluation of these compounds, enabling researchers to generate high-quality, reproducible data essential for advancing novel drug candidates from the bench to preclinical development.

References

• Antiproliferative Effect of Inorganic and Organic Selenium Compounds in Breast Cell Lines. (2023).
• Triphenyltin isoselenocyanate: a novel nuclear retinoid X receptor ligand with antiproliferative and cytotoxic properties in cell lines derived from human breast cancer - NIH. (2024).
• The organotin triphenyltin disrupts cholesterol signaling in mammalian ovarian steroidogenic cells through a combination of LXR and RXR modulation - PMC - PubMed Central.
• MTT assay and its use in cell viability and proliferation analysis - Abcam.
• The MTT Assay: A Valuable Tool for Measuring Cell Viability - Creative Diagnostics.
• Triphenyltin(IV) Carboxylates with Exceptionally High Cytotoxicity against Different Breast Cancer Cell Lines - PMC - PubMed Central. (2023).
• Evaluating the Antiproliferative Effects of Tri(2-Furyl)- and Triphenylphosphine-Gold(I) Pyridyl- and Pyrimidine-Thiolate Complexes - MDPI.
• Antiproliferative activity and possible mechanism of action of certain 5-methoxyindole tethered C-5 functionalized isatins - NIH.
• A comparison of the effects of tributyltin chloride and triphenyltin chloride on cell proliferation, proapoptotic p53, Bax, and antiapoptotic Bcl-2 protein levels in human breast cancer MCF-7 cell line - PubMed.
• Caspase involvement in the induction of apoptosis by the environmental toxicants tributyltin and triphenyltin - PubMed.
• Biological Evaluation of Triorganotin Derivatives as Potential Anticancer Agents - MDPI. (2023).
• Tributyltin induces apoptotic signaling in hepatocytes through pathways involving the endoplasmic reticulum and mitochondria - PubMed. (2007).
• Analysis of cell cycle by flow cytometry - PubMed - NIH.
• Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf - NIH. (2013).
• Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - US.
• A Comprehensive Exploration of Caspase Detection Methods: From Classical Approaches to Cutting-Edge Innovations - MDPI.
• (PDF) Triphenyltin(IV) Carboxylates with Exceptionally High Cytotoxicity against Different Breast Cancer Cell Lines - ResearchGate. (2023).
• Probing the Cell Cycle with Flow Cytometry - Scirp.org.
• Immunotoxicity of Tripropyltin and related organotins - Benchchem.
• Trimethyltin initially activates the caspase 8/caspase 3 pathway for damaging the primary cultured cortical neurons derived from embryonic mice - PubMed.
• Early Pharmacological Profiling of Antiproliferative Compounds by Live Cell Imaging - MDPI.
• Cell sensitivity assays: the MTT assay - PubMed.
• In Vitro Assessment of Antiproliferative Activity and Cytotoxicity Modulation of Capsicum chinense By-Product Extracts - MDPI. (2022).
• A Triple Staining Method for Accurate Cell Cycle Analysis Using Multiparameter Flow Cytometry - MDPI.
• Caspase-Glo® 3/7 Assay System - Promega Italia.
• How can we test non-polar compounds for antiproliferative activity on cancer cells in vitro?. (2012).
• Caspase-3 DEVD-R110 Fluorometric HTS Assay Kit - Biotium.
• Cell Cycle Analysis by Flow Cytometry​ | Miltenyi Biotec | Great Britain.
• Aqua-(2-formylbenzoato)triphenyltin(IV) induces cell cycle arrest and apoptosis in hypoxic triple negative breast cancer cells - PubMed. (2023).
• The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - MDPI.
• Dual PARP/NAMPT Inhibitors for BRCA Wild-Type Triple-Negative Breast Cancer: Disrupting Homologous Recombination Repair and Activating Antitumor Immunity | Journal of Medicinal Chemistry - ACS Publications.
• Induction of apoptosis by organotin compounds in vitro: neuronal protection with antisense oligonucleotides directed against stannin - PubMed.

Sources

• 1. A comparison of the effects of tributyltin chloride and triphenyltin chloride on cell proliferation, proapoptotic p53, Bax, and antiapoptotic Bcl-2 protein levels in human breast cancer MCF-7 cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Caspase involvement in the induction of apoptosis by the environmental toxicants tributyltin and triphenyltin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Triphenyltin isoselenocyanate: a novel nuclear retinoid X receptor ligand with antiproliferative and cytotoxic properties in cell lines derived from human breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Aqua-(2-formylbenzoato)triphenyltin(IV) induces cell cycle arrest and apoptosis in hypoxic triple negative breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antiproliferative activity and possible mechanism of action of certain 5-methoxyindole tethered C-5 functionalized isatins - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The organotin triphenyltin disrupts cholesterol signaling in mammalian ovarian steroidogenic cells through a combination of LXR and RXR modulation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cell sensitivity assays: the MTT assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. creative-diagnostics.com [creative-diagnostics.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis [mdpi.com]
• 14. Triphenyltin(IV) Carboxylates with Exceptionally High Cytotoxicity against Different Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. miltenyibiotec.com [miltenyibiotec.com]
• 16. Cell Cycle Assays for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]
• 17. Analysis of cell cycle by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Fungicidal Efficacy of Triphenyltin Fluoride and Triphenyltin Hydroxide

For Researchers, Scientists, and Drug Development Professionals

In the realm of agricultural and industrial fungicides, organotin compounds, particularly the triphenyltin derivatives, have historically held a significant position due to their broad-spectrum activity. This guide provides an in-depth technical comparison of two such prominent compounds: triphenyltin fluoride (TPTF) and triphenyltin hydroxide (TPTH), also known as fentin hydroxide. While both share a common toxicophore, the triphenyltin cation, the influence of the anionic ligand—fluoride versus hydroxide—on their fungicidal efficacy, phytotoxicity, and environmental profile warrants a detailed examination for the discerning researcher.

Physicochemical Properties: A Foundation for Activity

A fundamental understanding of the physicochemical characteristics of TPTF and TPTH is crucial as these properties influence their solubility, stability, and ultimately, their bioavailability and interaction with fungal pathogens.

Property	Triphenyltin Fluoride (TPTF)	Triphenyltin Hydroxide (TPTH)
Molecular Formula	C₁₈H₁₅FSn[1]	C₁₈H₁₆OSn[2]
Molecular Weight	368.99 g/mol [1]	367.0 g/mol [2]
Appearance	White crystalline powder	White odorless powder[2]
Melting Point	Not available	121-123 °C[2]
Water Solubility	Low (inferred)	1.2 ppm at 20 °C[2]
Organic Solvent Solubility	Soluble in many organic solvents	Moderately soluble in most organic solvents[2]
Stability	Stable under standard conditions	Stable in the dark at room temperature; slowly decomposed by sunlight[2]

The low water solubility of both compounds is a key characteristic of organotin fungicides, contributing to their persistence on foliar surfaces. Triphenyltin hydroxide can be synthesized from triphenyltin chloride through hydrolysis.[3] Interestingly, triphenyltin hydroxide can react with fluoroacetic acid to produce triphenyltin fluoride, which has been noted for its herbicidal properties.[4]

Mechanism of Action: A Shared Pathway of Toxicity

Both triphenyltin fluoride and triphenyltin hydroxide exert their fungicidal effects through the same primary mechanism of action. The triphenyltin cation is the active moiety responsible for disrupting essential cellular processes in fungi.

The primary target of triphenyltin compounds is the inhibition of oxidative phosphorylation in the fungal mitochondria.[5] Specifically, they act as potent inhibitors of the F₀ subunit of the mitochondrial ATP synthase, a critical enzyme responsible for the production of adenosine triphosphate (ATP), the cell's primary energy currency.[5] By blocking ATP synthesis, these compounds effectively starve the fungal cells of energy, leading to a cessation of growth and eventual cell death. This mode of action is classified under the Fungicide Resistance Action Committee (FRAC) code 30.[5]

Figure 1: Mechanism of action of triphenyltin compounds.

Comparative Fungicidal Efficacy: The Data Gap

A direct, side-by-side comparison of the fungicidal efficacy of triphenyltin fluoride and triphenyltin hydroxide in the peer-reviewed literature is notably scarce. While both have been used as fungicides, triphenyltin hydroxide has been more extensively studied and commercially utilized in agriculture.[5]

Triphenyltin Hydroxide (Fentin Hydroxide):

Triphenyltin hydroxide has demonstrated efficacy against a range of phytopathogenic fungi. It has been registered for use to control:

• Early and late blight on potatoes (Alternaria solani and Phytophthora infestans)[5]

• Leaf spot on sugar beets (Cercospora beticola)[5]

• Select fungal diseases on pecans [5]

However, the development of tolerance in some fungal populations, such as Cercospora beticola, has been reported, which can limit its long-term effectiveness.[5]

Triphenyltin Fluoride:

The Anion's Influence:

Theoretically, the anionic ligand (fluoride vs. hydroxide) could influence the compound's physical properties, such as its dissolution rate on the leaf surface, which in turn could subtly affect its bioavailability and, consequently, its efficacy. However, without direct comparative experimental data, this remains speculative. It is also plausible that any difference in efficacy is minimal, as the primary toxic action is attributed to the triphenyltin cation.

Phytotoxicity Profile: A Key Differentiator?

Phytotoxicity, or the potential for a chemical to cause damage to plants, is a critical consideration for any agricultural fungicide.

Triphenyltin Hydroxide:

Some vascular plants are sensitive to high application rates of triphenyltin hydroxide.[5]

Triphenyltin Fluoride and the Role of Fluoride:

While specific phytotoxicity data for triphenyltin fluoride is scarce, the potential for fluoride-induced phytotoxicity is a valid consideration. Fluoride is known to be phytotoxic to most plants, with sensitive species showing leaf damage and reduced growth even at low concentrations.[7] Therefore, it is plausible that the fluoride anion in TPTF could contribute to its overall phytotoxicity profile, potentially making it more phytotoxic than TPTH under certain conditions. However, this hypothesis requires experimental validation.

Experimental Protocols for Comparative Efficacy Evaluation

To address the current data gap, a rigorous and standardized experimental approach is necessary. Below are detailed protocols for in vitro and in-field comparative evaluations of triphenyltin fluoride and triphenyltin hydroxide.

In Vitro Efficacy Assessment: Poisoned Food Technique

This method allows for a direct comparison of the intrinsic fungitoxicity of the two compounds against a panel of relevant phytopathogenic fungi.

Objective: To determine the EC₅₀ values of TPTF and TPTH against selected fungal pathogens.

Materials:

• Triphenyltin fluoride (min. 97% purity)[1]

• Triphenyltin hydroxide (min. 97% purity)

• Potato Dextrose Agar (PDA) medium

• Sterile Petri dishes (90 mm)

• Pure cultures of target fungi (e.g., Botrytis cinerea, Alternaria solani, Cercospora beticola)

• Sterile cork borer (5 mm diameter)

• Dimethyl sulfoxide (DMSO) as a solvent

• Sterile distilled water

• Incubator

Procedure:

• Stock Solution Preparation: Prepare 1000 ppm stock solutions of TPTF and TPTH in DMSO.

• Media Preparation: Autoclave PDA medium and cool to 45-50°C in a water bath.

• Poisoning the Media: Add appropriate volumes of the stock solutions to the molten PDA to achieve a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 ppm). Also, prepare a control set with PDA and an equivalent amount of DMSO without any fungicide, and an unamended PDA control.

• Pouring Plates: Pour the amended and control media into sterile Petri dishes and allow them to solidify.

• Inoculation: Using a sterile cork borer, cut 5 mm discs from the actively growing margin of a 7-day-old culture of the target fungus. Place one disc, mycelial side down, in the center of each agar plate.[8]

• Incubation: Incubate the plates at 25 ± 2°C in the dark.

• Data Collection: Measure the radial growth of the fungal colony in two perpendicular directions at regular intervals (e.g., every 24 hours) until the colony in the control plate reaches the edge of the dish.

• Calculation of Inhibition: Calculate the percentage of mycelial growth inhibition for each concentration using the formula:

  • % Inhibition = [(dc - dt) / dc] * 100

    • where dc is the average diameter of the fungal colony in the control plate and dt is the average diameter of the fungal colony in the treated plate.

• EC₅₀ Determination: Plot the percentage of inhibition against the logarithm of the fungicide concentration and determine the EC₅₀ value using probit analysis.

Figure 3: Logical flow of a field efficacy trial.

Conclusion and Future Directions

Both triphenyltin fluoride and triphenyltin hydroxide share a common and potent mechanism of fungicidal action by inhibiting mitochondrial ATP synthase. [5]While triphenyltin hydroxide has a more established history of use and a broader base of available efficacy data against key agricultural pathogens, a significant knowledge gap exists regarding the specific fungicidal performance of triphenyltin fluoride.

For researchers and drug development professionals, the path forward is clear: direct, comparative studies employing standardized in vitro and in-field protocols, such as those outlined in this guide, are essential. Such research will not only elucidate the relative merits of these two compounds but also contribute to a more nuanced understanding of structure-activity relationships within the broader class of organotin fungicides.

References

• EC50 values of some selected compounds against ten phytopathogenic fungi. ResearchGate. Available at: [Link]

• Triphenyltin compounds. Grokipedia. Available at: [Link]

• Median effective concentration (EC50, μg/mL) values of some compounds against tested fungi. ResearchGate. Available at: [Link]

• TRIPHENYLTIN HYDROXIDE. Ataman Kimya. Available at: [Link]

• Abstract for TR-139. National Toxicology Program. Available at: [Link]

• MIC and Upper Limit of Wild-Type Distribution for 13 Antifungal Agents against a Trichophyton mentagrophytes-Trichophyton interdigitale Complex of Indian Origin. National Institutes of Health. Available at: [Link]

• Triphenyltin hydroxide | C18H16OSn | CID 9907219. PubChem. Available at: [Link]

• Triphenyltin hydroxide Fungicide. Minnesota Department of Agriculture. Available at: [Link]

• Fentin hydroxide. University of Hertfordshire. Available at: [Link]

• MIC Distributions and Evaluation of Fungicidal Activity for Amphotericin B, Itraconazole, Voriconazole, Posaconazole and Caspofungin and 20 Species of Pathogenic Filamentous Fungi Determined Using the CLSI Broth Microdilution Method. MDPI. Available at: [Link]

• Normalized EC50 values of target compounds against three pathogens. ResearchGate. Available at: [Link]

• Fluoride Enhances the Activity of Fungicides that Destabilize Cell Membranes. National Institutes of Health. Available at: [Link]

• Methodology to determine fungicide efficacy ratings for the EuroBlight tables – potato late or early blight. ResearchGate. Available at: [Link]

• How to calculate efficacy of fungicides using poison food technique? ResearchGate. Available at: [Link]

• FLUORIDE TOXICITY EFFECTS IN POTATO PLANT (SOLANUM TUBEROSUM L.) GROWN IN CONTAMINATED SOILS. IP Indexing. Available at: [Link]

• Comparative Evaluation of Antimicrobial Activity and Minimum Inhibitory Concentration of Commercially Available Pediatric Dentifrices: An In Vitro Study. National Institutes of Health. Available at: [Link]

• Quantifying Control Efficacy of Fungicides Commonly Applied for Potato Early Blight Management. North Dakota State University. Available at: [Link]

• Fungitoxic activity of Solanum torvum against Fusarium sacchari. Plant Protection Science. Available at: [Link]

• In vitro evaluation of the antifungal activity of toothpastes. ResearchGate. Available at: [Link]

• Quantifying Control Efficacy of Fungicides Commonly Applied for Potato Early Blight Management. APS Journals. Available at: [Link]

• In Vitro Susceptibility Tests in the Context of Antifungal Resistance: Beyond Minimum Inhibitory Concentration in Candida spp. MDPI. Available at: [Link]

• Evaluation of Fungicides, Bio-agents and Botanicals against Rhizoctonia spp. Incitant of Sheath Blight of Rice. ResearchGate. Available at: [Link]

• Triphenyltin fluoride | C18H15FSn | CID 9786. PubChem. Available at: [Link]

• Field Evaluation of Few Novel Fungicides against Potato Late Blight Disease. ARCC Journals. Available at: [Link]

• Antifungal assay by poisoned food technique. Labmonk. Available at: [Link]

• Fungicide Efficacy Evaluation. CABI Digital Library. Available at: [Link]

• Fungicide sensitivity of Sclerotinia sclerotiorum: A thorough assessment using discriminatory dose, EC50, high resolution melt analysis and description of new point mutation associated with thiophanate-methyl resistance. ResearchGate. Available at: [Link]

• Evaluation of antifungal effect of medicinal plants against Panama wilt of Banana caused by Fusarium oxysporum f. sp. cubense. ResearchGate. Available at: [Link]

• A Comparison of Different Estimation Methods for Fungicide EC50 and EC95 Values. ResearchGate. Available at: [Link]

Sources

• 1. strem.com [strem.com]
• 2. Triphenyltin hydroxide | C18H16OSn | CID 9907219 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Fentin hydroxide [sitem.herts.ac.uk]
• 4. atamankimya.com [atamankimya.com]
• 5. Triphenyltin hydroxide Fungicide | Minnesota Department of Agriculture [mda.state.mn.us]
• 6. Triphenyltin Fluoride|CAS 379-52-2|RUO [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pps.agriculturejournals.cz [pps.agriculturejournals.cz]

A Comparative Guide to Environmentally Benign Alternatives for Organotin Antifouling Agents

The era of organotin-based antifouling agents, once the gold standard for protecting marine assets from biofouling, has rightfully come to an end due to their devastating environmental impact. The International Maritime Organization's ban on tributyltin (TBT) has catalyzed a surge in research and development of safer, more sustainable alternatives.[1][2] This guide provides an in-depth technical comparison of the leading environmentally benign antifouling technologies for researchers, scientists, and professionals in drug and materials development. We will delve into the mechanisms of action, comparative performance data, and standardized testing protocols to equip you with the knowledge to select and develop the next generation of antifouling solutions.

The Legacy of Organotin and the Imperative for Change

Organotin compounds, particularly TBT, were highly effective biocides, preventing the settlement of a wide array of marine organisms at very low concentrations.[1] However, their efficacy came at a great environmental cost. TBT is a potent endocrine disruptor, causing severe reproductive abnormalities in marine invertebrates, such as imposex in female gastropods, even at parts-per-trillion concentrations.[3][4] Its persistence in sediments and bioaccumulation in the food chain pose a long-term threat to marine ecosystems.[5] The widespread ecological damage prompted a global ban, necessitating the development of antifouling strategies that are both effective and environmentally responsible.[2]

A New Wave of Antifouling Technologies: A Comparative Analysis

The quest for alternatives to organotin has led to a diverse portfolio of technologies, each with its unique mechanism of action, performance characteristics, and environmental footprint. This section provides a comparative overview of the most promising categories.

Biocidal Alternatives with Improved Environmental Profiles

While the term "biocide" can raise environmental concerns, modern antifouling biocides are designed to be more target-specific and degrade more readily in the marine environment compared to their organotin predecessors.

• Copper and Zinc Compounds: Copper-based coatings are the most widely used alternative to organotin.[6] They release copper ions that deter the settlement of fouling organisms. Zinc compounds, such as zinc pyrithione, are often used as booster biocides to enhance the efficacy against a broader spectrum of fouling organisms. However, concerns remain about the accumulation of copper and zinc in harbor sediments and their potential toxicity to non-target species.[7]

• Organic Biocides: A range of organic biocides have been developed as alternatives. These compounds are designed to be effective at lower concentrations and to degrade more rapidly in the environment. Examples include Diuron, Irgarol 1051, and Sea-Nine 211. While generally considered less harmful than TBT, some of these compounds have been shown to bioaccumulate and exhibit toxicity to certain marine life.[8]

Foul-Release Coatings: A Non-Toxic, Physical Approach

Foul-release coatings represent a paradigm shift from killing fouling organisms to preventing their attachment. These coatings possess low surface energy, creating a smooth, non-stick surface to which organisms have difficulty adhering.[9][10] Any organisms that do manage to attach are typically removed by the hydrodynamic forces generated by a vessel's movement through the water.[9]

• Silicone-Based Coatings: Polydimethylsiloxane (PDMS) is a common polymer used in silicone-based foul-release coatings. These coatings are highly flexible and have very low surface energy.[11]

• Fluoropolymer-Based Coatings: These coatings utilize the non-stick properties of fluorine-containing polymers to prevent fouling attachment.

The primary advantage of foul-release coatings is their non-toxic mode of action.[12] However, their effectiveness is highly dependent on the vessel's activity, as they require sufficient water flow to self-clean. They can also be more susceptible to mechanical damage than traditional antifouling paints.

Natural Product Antifoulants (NPAs): Nature's Defense Mechanisms

Marine organisms themselves are a rich source of inspiration for novel antifouling compounds. Many sessile organisms produce secondary metabolites to defend against biofouling.[13] These Natural Product Antifoulants (NPAs) offer a promising avenue for developing biodegradable and target-specific antifouling agents.

• Terpenoids, Alkaloids, and Phenolic Compounds: A wide variety of NPAs have been isolated from marine organisms such as sponges, corals, and seaweeds.[14] These compounds often exhibit potent antifouling activity at low concentrations with lower toxicity to non-target organisms compared to synthetic biocides.[15] For example, bromosphaerol, a brominated terpene from the red alga Sphaerococcus coronopifolius, inhibits barnacle settlement at an EC50 of 0.23 mg/L with low toxicity (LC50 > 100 mg/L).[15]

• Challenges in Commercialization: The translation of NPAs from the laboratory to commercial products faces hurdles such as sustainable supply, synthesis of complex molecules, and formulation into durable coatings.

Enzyme-Based Antifouling: A Biocatalytic Approach

Enzymes offer a highly specific and environmentally benign approach to antifouling.[16] They can be employed in two main ways:

• Direct Enzymatic Antifouling: Enzymes can be used to directly degrade the adhesive molecules that fouling organisms use to attach to surfaces. For instance, proteases can break down the protein-based glues of barnacles.[1]

• Indirect Enzymatic Antifouling: Enzymes can catalyze the in-situ production of a biocide from a non-toxic precursor in the coating. This approach allows for a controlled release of the active compound, minimizing its environmental impact.[16]

The primary challenges for enzyme-based systems are ensuring the long-term stability and activity of the enzymes in the harsh marine environment and within the coating matrix.[17]

Nanotechnology-Based Coatings: Engineering Surfaces at the Nanoscale

Nanotechnology provides tools to create surfaces with unique properties that can deter biofouling.

• Nanostructured Surfaces: Creating surfaces with specific topographies at the nanoscale can mimic the anti-adhesion properties of natural surfaces like shark skin.[18] These structures can make it physically difficult for fouling organisms to attach.

• Nanoparticle-Incorporated Coatings: Incorporating nanoparticles such as zinc oxide (ZnO) or titanium dioxide (TiO2) into coatings can enhance their antifouling performance. These nanoparticles can generate reactive oxygen species upon exposure to light, which can kill or deter settling organisms.[18]

Performance Data: A Comparative Overview

The following tables summarize available performance data for various antifouling alternatives. It is important to note that direct comparisons can be challenging due to variations in testing methodologies and environmental conditions.

Antifouling Agent/Coating Type	Target Organism(s)	Efficacy Metric	Result	Source(s)
Organotin (Reference)	Broad Spectrum	Effective Concentration	High efficacy at low concentrations	[1]
Copper-Based Coatings	Barnacles, Algae	Inhibition of Settlement	Effective, but environmental concerns	[6][7]
Foul-Release (Silicone)	Broad Spectrum	Adhesion Strength	Low adhesion, requires water flow	[9][10]
Bromosphaerol (NPA)	Barnacles (A. amphitrite)	EC50 (Settlement Inhibition)	0.23 mg/L	[15]
Chalcone Derivatives (Synthetic)	Mussels, Microorganisms	Settlement Prevention	Effective with low ecotoxicity	[18]
Enzyme-Based (Protease)	Barnacles	Degradation of Adhesives	Promising, requires stable formulation	[1]
Nanostructured Surfaces	Broad Spectrum	Reduction in Adhesion	Physically hinders attachment	[18]

Antifouling Agent/Coating Type	Test Organism	Ecotoxicity Metric	Result	Source(s)
Organotin (TBT)	Marine Invertebrates	Endocrine Disruption	High toxicity at low concentrations	[3][4]
Copper	Various Marine Organisms	LC50/EC50	Varies, potential for accumulation	[7]
Diuron	Algae	EC50	High toxicity to photosynthetic organisms	[8]
Sea-Nine 211	Various Marine Organisms	LC50/EC50	Lower than TBT, but still toxic	[8]
Bromosphaerol (NPA)	Barnacles (A. amphitrite)	LC50	> 100 mg/L (Low toxicity)	[15]

Experimental Protocols: A Guide to Standardized Testing

To ensure the reliability and comparability of antifouling performance data, standardized testing protocols are essential. The American Society for Testing and Materials (ASTM) provides several key standards.

ASTM D6990: Standard Practice for Evaluating Biofouling Resistance and Physical Performance of Marine Coating Systems[19][20]

This practice outlines a methodology for the static immersion testing of coated panels in a marine environment.

Step-by-Step Methodology:

• Test Panel Preparation: Prepare replicate test panels (minimum of three per coating) of a standard size (e.g., 150 x 300 mm) with the antifouling coating system applied according to the manufacturer's specifications. Include uncoated control panels and panels with a standard reference coating.

• Test Site Selection: Choose a test site with a known history of significant biofouling pressure.

• Immersion: Mount the panels on a rack and immerse them in the seawater at a predetermined depth.

• Inspection and Evaluation: Periodically (e.g., monthly), remove the panels from the water and evaluate them for the extent of biofouling. The evaluation should quantify the percentage of the surface covered by different types of fouling organisms (e.g., slime, algae, barnacles, tubeworms). A fouling resistance (FR) rating can be assigned, where FR 100 indicates no fouling and FR 0 indicates complete coverage.[19]

• Physical Performance Assessment: Concurrently, assess the physical condition of the coating for defects such as cracking, peeling, or blistering.

• Data Analysis: Compare the fouling ratings and physical performance of the test coatings to the control and reference coatings over time.

Laboratory Bioassays for Antifouling Efficacy

Laboratory-based bioassays provide a more controlled environment for screening the efficacy of antifouling compounds against specific target organisms.[8][20]

Example Protocol for Barnacle Larvae Settlement Assay:

• Coating Application: Apply the experimental antifouling compound or coating to a suitable substrate (e.g., glass slides or polystyrene plates).

• Larval Rearing: Culture barnacle larvae (e.g., Amphibalanus amphitrite) to the cyprid stage, which is the settling stage.

• Settlement Assay: Place the coated substrates in petri dishes containing filtered seawater and introduce a known number of cyprid larvae.

• Incubation: Incubate the dishes under controlled conditions (e.g., temperature, light) for a specific period (e.g., 24-48 hours).

• Quantification of Settlement: Count the number of settled and metamorphosed barnacles on the coated surfaces and compare this to the number settled on uncoated control surfaces.

• Data Analysis: Calculate the percentage of settlement inhibition for each experimental coating. Determine the EC50 (the concentration at which 50% of settlement is inhibited) for antifouling compounds.

Mechanistic Insights: Visualizing the Mode of Action

Understanding the molecular mechanisms by which antifouling agents work is crucial for designing more effective and environmentally benign solutions.

The Disruptive Signaling of Tributyltin (TBT)

TBT exerts its toxic effects by interfering with multiple cellular signaling pathways.[21][22] It is known to activate peroxisome proliferator-activated receptor gamma (PPARγ) and retinoid X receptor (RXR), leading to disruptions in lipid metabolism and endocrine function.[23] TBT also induces oxidative stress and can trigger apoptosis (programmed cell death).[21][24]

Caption: Signaling pathways disrupted by Tributyltin (TBT).

Benign Mechanisms of Modern Antifouling Alternatives

In contrast to the broad toxicity of TBT, environmentally benign alternatives employ more targeted and less harmful mechanisms.

Caption: Mechanisms of environmentally benign antifouling alternatives.

Conclusion and Future Directions

The transition away from organotin antifouling agents has spurred significant innovation in marine coating technology. A diverse array of environmentally benign alternatives, from foul-release coatings to natural product antifoulants and enzyme-based solutions, are now available or under development. The selection of an appropriate antifouling strategy depends on a multitude of factors, including vessel type and operational profile, environmental regulations, and cost considerations.

Future research should focus on the development of broad-spectrum, long-lasting, and cost-effective antifouling solutions with minimal environmental impact. A deeper understanding of the molecular mechanisms of fouling and the interactions between fouling organisms and surfaces will be key to designing the next generation of truly sustainable antifouling technologies. The continued use of standardized testing protocols will be crucial for generating the robust and comparable data needed to drive this innovation forward.

References

• ASTM D3623 / D6990 - Standard Test Method for Testing Antifouling Panels in Subtropical Exposure. (n.d.). Endures. Retrieved January 24, 2026, from [Link]

• ASTM D6990-20, Standard Practice for Evaluating Biofouling Resistance and Physical Performance of Marine Coating Systems, ASTM International, West Conshohocken, PA, 2020. (n.d.). ASTM International. Retrieved January 24, 2026, from [Link]

• Cima, F., & Ballarin, L. (2024). Research Progress of Marine Anti-Fouling Coatings. Coatings, 14(9), 1227. [Link]

• Florida Institute of Technology. (n.d.). Testing Procedures. Center for Corrosion and Biofouling Control. Retrieved January 24, 2026, from [Link]

• Guenther, J. (n.d.). Guidelines for efficacy testing of antifouling coatings for nets in field tests. Norwegian Environment Agency. Retrieved January 24, 2026, from [Link]

• Li, L., et al. (2017). Tributyltin engages multiple nuclear receptor pathways and suppresses osteogenesis in bone marrow multipotent stromal cells. Environmental Health Perspectives, 125(4), 592-600.
• Meyer, A. E., Baier, R. E., & Forsberg, R. L. (2009). Measuring the Performance of Today's Antifouling Coatings. Journal of Ship Production, 25(3), 137-145.

• Propspeed. (n.d.). Foul-release versus Antifoul. Retrieved January 24, 2026, from [Link]

• Qian, P. Y., et al. (2017). Review on Molecular Mechanisms of Antifouling Compounds: An Update since 2012. Marine drugs, 15(9), 264.
• Satoh, A., et al. (2014). Designing a Laboratory Bioassay for Evaluating the Efficacy of Antifouling Paints on Amphibalanus amphitrite Using a Flow-Through System. Journal of Marine Science and Engineering, 2(2), 336-348.

• St-Jean, S. D., et al. (2012). Testing methods to assess both the efficacy and ecotoxicity of antifouling coatings. Archimer, the institutional repository of Ifremer. Retrieved January 24, 2026, from [Link]

• Vo, T. T. M., et al. (2018). Tributyltin and Vascular Dysfunction: The Role of Oxidative Stress. Frontiers in Physiology, 9, 898.
• Wang, H., et al. (2020). Research Strategies to Develop Environmentally Friendly Marine Antifouling Coatings.

• Wei, L., et al. (2015). A possible pathway for tributyltin (TBT)-generated oxidative stress in neuronal cells. ResearchGate. Retrieved January 24, 2026, from [Link]

• Wessels, H., et al. (2010). Enzyme-based antifouling coatings: a review. Biofouling, 26(4), 461-471.
• Raveendran, T. V., & Mol, V. P. L. (2009). Natural product antifoulants. Current Science, 97(4), 508-520.

• Propspeed. (n.d.). Foul-release versus Antifoul. Retrieved from [Link]

• Dr. Brill + Partner GmbH. (n.d.). Efficacy antifouling. Retrieved from [Link]

• Kristensen, J. B., et al. (2008). Enzyme-based antifouling coatings: a review. Biofouling, 24(4), 287-297.
• Takahashi, K. (2009). Release Rate of Biocides from Antifouling Paints. In Ecotoxicology of Antifouling Biocides (pp. 1-18). Springer, Tokyo.
• ASTM International. (2020).

• Zhang, X., et al. (2022). Antifouling mechanism. a) Schematic diagram of the double defense... ResearchGate. Retrieved from [Link]

• Zhang, G., et al. (2021). Antifouling mechanism of natural product-based coatings investigated by digital holographic microscopy. Journal of Materials Science & Technology, 85, 134-142.
• de Souza, A. C. C., et al. (2018). Tributyltin impacts in metabolic syndrome development through disruption of angiotensin II receptor signaling pathways in white adipose tissue from adult female rats. Toxicology and Applied Pharmacology, 361, 1-10.
• Briand, J. F. (2009). Marine antifouling laboratory bioassays: an overview of their diversity. Biofouling, 25(4), 297-311.
• Michalik, S. (2022). Investigating the Environmental Impact of Organotins.
• Lejars, M., Margaillan, A., & Bressy, C. (2012). Fouling control coatings using low surface energy, foul release technology.
• Mordor Intelligence. (2024).
• Briand, J. F. (2009). Marine antifouling laboratory bioassays: an overview of their diversity. Biofouling, 25(4), 297-311.
• Kristensen, J. B., et al. (2010). Enzyme-based antifouling coatings: a review. Biofouling, 26(4), 461-471.
• Hu, Y., et al. (2023). Research Progress of Natural Products and Their Derivatives in Marine Antifouling. Marine Drugs, 21(9), 498.
• Smith, A. B., & Jones, C. D. (2022). Reducing Marine Ecotoxicity and Carbon Burden: A Life Cycle Assessment Study of Antifouling Systems. Journal of Marine Science and Engineering, 10(1), 1.
• Wang, L., et al. (2020). Silicone-Based Fouling-Release Coatings for Marine Antifouling. Langmuir, 36(7), 1645-1657.
• Margaillan, A., & Bressy, C. (2021). Quick test methods for marine antifouling paints.
• Harino, H., et al. (2015). Toxicity and speciation analysis of organotin compounds.
• de Castro, A. A., et al. (2015). A possible pathway for tributyltin (TBT)-generated oxidative stress in...
• Wang, H., et al. (2020). Research Strategies to Develop Environmentally Friendly Marine Antifouling Coatings.
• Vaniya, A., & Dobretsov, S. (2022). Marine Natural Products: A Promising Source of Environmentally Friendly Antifouling Agents for the Maritime Industries. Frontiers in Marine Science, 9, 842933.

• North Dakota State University. (n.d.). Fouling-Release Properties. Retrieved from [Link]

• Grand View Research. (2023). Antifouling Coatings Market Size, Share, Growth Report 2030.
• Schulte-Hermann, R., et al. (2003). Organotin compounds: toxicokinetic aspects. Naunyn-Schmiedeberg's Archives of Pharmacology, 368(5), 335-345.
• Callow, M. E., & Callow, J. A. (2011). Trends in the development of environmentally friendly fouling-resistant marine coatings.
• Chan, S. H. H., & Chan, J. Y. H. (2018). Tributyltin and Vascular Dysfunction: The Role of Oxidative Stress. Frontiers in Physiology, 9, 898.
• Kristensen, J. B., et al. (2010). Enzyme-based solutions for marine antifouling coatings.

Sources

• 1. inano.dk [inano.dk]
• 2. pcimag.com [pcimag.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Organotin compounds: toxicokinetic aspects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. propspeed.com [propspeed.com]
• 10. Fouling-Release Properties [ndsu.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Research Progress of Natural Products and Their Derivatives in Marine Antifouling [mdpi.com]
• 15. Frontiers | Marine Natural Products: A Promising Source of Environmentally Friendly Antifouling Agents for the Maritime Industries [frontiersin.org]
• 16. Enzyme-based antifouling coatings: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Research Strategies to Develop Environmentally Friendly Marine Antifouling Coatings - PMC [pmc.ncbi.nlm.nih.gov]
• 19. endures.co.uk [endures.co.uk]
• 20. Marine antifouling laboratory bioassays: an overview of their diversity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Tributyltin impacts in metabolic syndrome development through disruption of angiotensin II receptor signaling pathways in white adipose tissue from adult female rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Tributyltin engages multiple nuclear receptor pathways and suppresses osteogenesis in bone marrow multipotent stromal cells - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Tributyltin and Vascular Dysfunction: The Role of Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Researcher's Guide to Personal Protective Equipment for Handling Triphenyltin Fluoride

In the landscape of pharmaceutical research and development, the safe handling of potent compounds is paramount. Triphenyltin fluoride, an organotin compound with significant biological activity, requires a comprehensive and well-informed approach to personal safety. This guide is designed to provide you, the dedicated researcher, with not just a list of required personal protective equipment (PPE), but a deeper understanding of the rationale behind each recommendation. By fostering a culture of safety grounded in scientific principles, we aim to be your trusted partner in advancing scientific discovery.

The Nature of the Hazard: Why Triphenyltin Fluoride Demands Respect

Triphenyltin fluoride is classified as a hazardous substance due to its high toxicity.[1] Exposure can occur through inhalation, skin contact, or ingestion, with potential adverse effects on the nervous and immune systems.[1][2][3] The organotin structure is the basis for its toxicity, making it crucial to prevent any direct contact with the substance.[2] Therefore, the selection of PPE is not merely a procedural step but a critical component of risk mitigation.

The Hierarchy of Controls: A Multi-Layered Safety Strategy

Before delving into specific PPE, it is essential to recognize that PPE is the final barrier in a comprehensive safety plan. The most effective safety protocols prioritize engineering and administrative controls to minimize exposure at the source.

Caption: The hierarchy of controls illustrates that PPE is the last line of defense.

Handling Triphenyltin fluoride should always be conducted within a certified chemical fume hood or a glove box to contain any dust or aerosols.[4][5] Furthermore, robust Standard Operating Procedures (SOPs) and thorough training on the specific hazards of this compound are indispensable administrative controls.[6]

Essential Personal Protective Equipment for Triphenyltin Fluoride

The following table outlines the minimum PPE requirements for handling Triphenyltin fluoride, along with the scientific reasoning for each selection.

Body Part	Recommended PPE	Rationale
Hands	Chemical-resistant gloves (e.g., Nitrile), double-gloved	The hands are the most likely point of contact. Chemical-resistant gloves provide a necessary barrier.[7] Double-gloving offers an additional layer of protection against tears and contamination during doffing.
Eyes	Chemical splash goggles	Protects the eyes from splashes and airborne particles.[7]
Face	Face shield (worn in addition to goggles)	Provides a secondary layer of protection for the entire face from splashes.[7]
Body	Chemical-resistant lab coat or coveralls	Prevents contamination of personal clothing and skin.[8]
Respiratory	NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates	Given the high inhalation toxicity of Triphenyltin fluoride, respiratory protection is crucial to prevent internal exposure.[1]

Procedural Discipline: The Importance of Donning and Doffing Sequences

The order in which you put on (don) and take off (doff) your PPE is critical to prevent cross-contamination.

Sources

• 1. Triphenyltin fluoride | C18H15FSn | CID 9786 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. grokipedia.com [grokipedia.com]
• 3. nj.gov [nj.gov]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fishersci.co.uk [fishersci.co.uk]
• 6. fishersci.com [fishersci.com]
• 7. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]
• 8. youtube.com [youtube.com]